Methyl 1-(2,2,2-trifluoroethoxy)naphthalene-2-carboxylate

• CAS No.: 35453-45-3
• Molecular Formula: C14H11F3O3
• Molecular Weight: 284.23 g/mol
• IUPAC Name: methyl 1-(2,2,2-trifluoroethoxy)naphthalene-2-carboxylate
• InChI: InChI=1S/C14H11F3O3/c1-19-13(18)11-7-6-9-4-2-3-5-10(9)12(11)20-8-14(15,16)17/h2-7H,8H2,1H3
• InChI Key: IQUILIOUUBINNH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2C=C1)OCC(F)(F)F

Description

Methyl 1-(2,2,2-trifluoroethoxy)naphthalene-2-carboxylate is a useful research compound. Its molecular formula is C14H11F3O3 and its molecular weight is 284.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture containing 20.2 g. (0.1 mole) of methyl 1-hydroxy-2-naphthoate, 29 g. (0.125 mole) of 2,2,2-trifluoroethyl trifluoromethanesulfonate, 20 g. (0.2 mole) of anhydrous potassium bicarbonate and 200 ml. of dry acetone is refluxed for three days. Acetone is removed by distillation (steam bath). The residue is cooled and diluted with water. The resulting white solid is collected by filtration and washed successively with cold dilute sodium hydroxide solution and water. The solid is further purified by several rcrystallizations from aqueous alcohol followed by sublimation, (oil bath, 60°-75°/0.2 mm. Hg.) to give white solid, m.p. 69.5°-70.5°.